Cas no 522624-75-5 (amino(3-hydroxy-4-methoxyphenyl)methyl]phosp honic acid)

• Product Name: amino(3-hydroxy-4-methoxyphenyl)methyl]phosp honic acid
• CAS No: 522624-75-5
• MF: C₈H₁₂NO₅P
• MW: 233.158343315125
• CID: 5454481
• Update Time: 2025-07-22

amino(3-hydroxy-4-methoxyphenyl)methyl]phosp honic acid Chemical and Physical Properties

Names and Identifiers

• amino(3-hydroxy-4-methoxyphenyl)methyl]phosp honic acid

• Inchi： 1S/C8H12NO5P/c1-14-7-3-2-5(4-6(7)10)8(9)15(11,12)13/h2-4,8,10H,9H2,1H3,(H2,11,12,13)
• InChI Key： YYPWDEZHWMONKO-UHFFFAOYSA-N
• SMILES： P(C(N)C1=CC=C(OC)C(O)=C1)(=O)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on amino(3-hydroxy-4-methoxyphenyl)methyl]phosp honic acid

Introduction to Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic Acid (CAS No. 522624-75-5)

Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic acid, with the CAS number 522624-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic acid incorporates a phosphonic acid moiety, which is known for its ability to form stable complexes with metal ions and its role as a chelating agent. This feature is particularly relevant in the context of drug design, where metal-based therapeutic agents are increasingly being explored for their efficacy against a range of diseases, including cancer and infectious disorders.

Recent advancements in the field of medicinal chemistry have highlighted the importance of incorporating heterocyclic and functionalized aromatic rings into drug molecules to enhance their biological activity and selectivity. The presence of both an amino group and a hydroxyl group in the phenyl ring of this compound suggests potential for further derivatization, enabling the creation of more complex and tailored pharmacophores. Such modifications can be crucial in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In addition to its structural versatility, Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic acid has shown promise in preliminary studies as a precursor for synthesizing novel inhibitors targeting specific enzymatic pathways. For instance, phosphonic acid derivatives have been widely studied for their inhibitory effects on metalloproteinases, which are enzymes implicated in various pathological processes. The compound's ability to interact with these enzymes through its phosphonic acid group could make it a valuable tool in developing targeted therapies.

The role of this compound in biochemical research extends beyond its potential as a drug intermediate. Its unique chemical properties also make it suitable for use as a ligand in coordination chemistry, where it can be employed to study the binding interactions between metal ions and biological molecules. Such studies are essential for understanding the mechanisms of metalloenzymes and metalloregulatory proteins, contributing to our knowledge of fundamental biological processes.

Recent publications have begun to explore the synthetic methodologies for preparing derivatives of Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic acid. These studies have focused on developing efficient synthetic routes that minimize side reactions and maximize yield. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven effective in constructing complex aromatic structures with high precision. Such methodologies are crucial for enabling the rapid discovery and optimization of new pharmacological entities.

The pharmacological potential of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging computational modeling techniques, researchers can predict how modifications to the core structure might influence biological activity. This approach allows for the rational design of analogs with enhanced potency or selectivity. For example, computational studies have suggested that introducing additional functional groups at specific positions within the phenyl ring could improve binding affinity to target proteins.

Moreover, the environmental and toxicological profiles of Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic acid are important considerations in its development as a pharmaceutical agent. Preliminary toxicity assessments have indicated that the compound exhibits low acute toxicity when tested in vitro and in vivo. However, further studies are necessary to evaluate its long-term safety profile and potential environmental impact. These assessments are critical for ensuring that any future applications of this compound are both safe and sustainable.

The synthesis and application of this compound also highlight the growing importance of green chemistry principles in pharmaceutical research. Efforts are underway to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. By incorporating principles such as atom economy and catalytic efficiency, researchers can create more sustainable methods for producing complex organic molecules like Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic acid.

In conclusion, Amino(3-hydroxy-4-methoxyphenyl)methyl]phosphonic acid (CAS No. 522624-75-5) represents a promising candidate for further exploration in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, combined with its potential applications in drug development and biochemical research, make it a valuable asset in the ongoing quest to discover new therapeutic agents. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly significant role in advancing our understanding of disease mechanisms and developing innovative treatments.